Cas no 112001-82-8 (2-[4-(4-phenylmethoxyphenyl)sulfonylphenoxy]ethanol)

• Product Name: 2-[4-(4-phenylmethoxyphenyl)sulfonylphenoxy]ethanol
• CAS No: 112001-82-8
• MF: C₂₁H₂₀O₅S
• MW: 384.445505142212
• CID: 2607801
• PubChem ID: 13007252
• Update Time: 2025-04-21

2-[4-(4-phenylmethoxyphenyl)sulfonylphenoxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-phenylmethoxyphenyl)sulfonylphenoxy]ethanol
• Ethanol, 2-[4-[[4-(phenylmethoxy)phenyl]sulfonyl]phenoxy]-
• 112001-82-8
• DTXSID70514881
• 2-{4-[4-(Benzyloxy)benzene-1-sulfonyl]phenoxy}ethan-1-ol

• Inchi： 1S/C21H20O5S/c22-14-15-25-18-6-10-20(11-7-18)27(23,24)21-12-8-19(9-13-21)26-16-17-4-2-1-3-5-17/h1-13,22H,14-16H2
• InChI Key： OINZALQNXBJHLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCO)(C1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 384.10314491Da
• Monoisotopic Mass: 384.10314491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.2Ų